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Compound of Interest

Compound Name: 4,4'-Dinitrocarbanilide-d8

Cat. No.: B565505 Get Quote

This guide provides comprehensive technical information on 4,4'-Dinitrocarbanilide-d8 (DNC-

d8), a deuterated analog of 4,4'-Dinitrocarbanilide (DNC). It is intended for researchers,

scientists, and drug development professionals who utilize stable isotope-labeled compounds

in their studies. DNC is the primary marker residue for the anticoccidial drug Nicarbazin, and

DNC-d8 is crucial as an internal standard for its quantitative analysis.

Physicochemical Properties
4,4'-Dinitrocarbanilide-d8 is a synthetic, isotopically labeled form of DNC where eight

hydrogen atoms on the phenyl rings have been replaced with deuterium. This substitution

results in a higher molecular weight compared to the endogenous compound, which allows for

its differentiation in mass spectrometry-based analyses.

Table 1: Comparative Physicochemical Data
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Property 4,4'-Dinitrocarbanilide-d8 4,4'-Dinitrocarbanilide

Molecular Formula C₁₃H₂D₈N₄O₅[1] C₁₃H₁₀N₄O₅[2]

Molecular Weight 310.29 g/mol [1][3][4] 302.24 g/mol [2]

CAS Number 1156508-87-0[1][3] 587-90-6[2]

Appearance Yellow Solid[1] Yellow needles[5]

Purity ≥98%[1][3] Not specified

Synonyms
N,N'-Bis(p-nitrophenyl)urea-d8,

DNC-d8[1]

N,N'-Bis(4-nitrophenyl)urea,

DNC[2][5]

Experimental Protocol: Quantification of 4,4'-
Dinitrocarbanilide in Chicken Tissue using LC-
MS/MS
The following protocol is a detailed methodology for the determination and identification of 4,4'-

Dinitrocarbanilide (DNC) in chicken tissues by Liquid Chromatography with Tandem Mass

Spectrometry (LC-MS/MS), utilizing DNC-d8 as an internal standard.[6][7]

1. Preparation of Standard Solutions:

DNC-d8 Internal Standard Stock Solution (1.0 mg/mL): Dissolve 10 mg of DNC-d8 in a 10

mL volumetric flask with dimethylformamide (DMF) and mix thoroughly.[6][7]

DNC-d8 Internal Standard Working Solution (1.0 µg/mL): Perform a 1000-fold dilution of the

DNC-d8 stock solution with acetonitrile (ACN).[6][7]

Nicarbazin Stock Standard Solution (1000 µg/mL DNC): Accurately weigh the equivalent of

100.0 mg of DNC from a nicarbazin reference standard and transfer it to a 100 mL volumetric

flask. Dissolve with sonication in DMF and dilute to volume.[7][8]

Nicarbazin Intermediate Standard Solution (10 µg/mL DNC): Perform a 100-fold dilution of

the nicarbazin stock solution with ACN.[6][7]
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Nicarbazin Standard Curve Solutions: Prepare a calibration curve by diluting the

intermediate standard solution with ACN to achieve concentrations of 25, 50, 125, 500, 1250,

and 2500 ng/mL.[6][7]

2. Sample Extraction:

Accurately weigh 5.00 ± 0.05 g of ground chicken tissue (muscle, liver, or skin with fat) into a

50 mL polypropylene centrifuge tube.[6]

Fortify the sample by adding 200 µL of the 1.0 µg/mL DNC-d8 internal standard working

solution.[6]

Add 10 ± 1 g of anhydrous sodium sulfate to the tube.[6]

Extract the tissue twice with ACN.[6]

Combine, filter, and dilute the extracts as needed for LC-MS/MS analysis.[6]

3. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column Temperature: 30°C

Flow Rate: 0.4 mL/min

Injection Volume: 10 µL

Mobile Phase A: Water with 1.0 mL formic acid and 0.38 g ammonium acetate per 1000

mL.

Mobile Phase B: Methanol with 1.0 mL formic acid and 0.38 g ammonium acetate per

1000 mL.

A gradient elution program is typically used.[7][8]

Mass Spectrometry (MS/MS) Conditions:
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Operating Mode: Negative ion, selected reaction monitoring (SRM)

DNC Determinative Transition: m/z 301.0 → 136.7

DNC Identification Transition: m/z 301.0 → 106.9

DNC-d8 Internal Standard Transition: m/z 308.7 → 140.6[7][8]

Logical Pathway: From Nicarbazin Administration to
DNC Degradation Product
The following diagram illustrates the progression from the administration of the anticoccidial

drug Nicarbazin to poultry, its metabolism leaving 4,4'-Dinitrocarbanilide (DNC) as a residue,

and the subsequent degradation of this residue into p-nitroaniline upon thermal processing of

the meat.
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Figure 1: Transformation pathway of Nicarbazin residue.

This pathway highlights that the diphenylurea 4,4'-dinitrocarbanilide (DNC) is the residue of

concern found in the edible tissues of broilers that have been fed diets containing nicarbazin.[9]

Subsequent thermal processing of chicken meat containing DNC can lead to the formation of

p-nitroaniline.[9] The presence of p-nitroaniline has been confirmed in DNC-containing chicken

breast fillets subjected to various cooking methods.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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